Mycotoxin HT 2
Mycotoxin HT 2
HT-2 Toxin is a trichothecene.
Brand Name:
Vulcanchem
CAS No.:
26934-87-2
VCID:
VC0191419
InChI:
InChI=1S/C22H32O8/c1-11(2)6-16(24)29-14-8-21(9-27-13(4)23)15(7-12(14)3)30-19-17(25)18(26)20(21,5)22(19)10-28-22/h7,11,14-15,17-19,25-26H,6,8-10H2,1-5H3/t14-,15+,17+,18+,19+,20+,21+,22-/m0/s1
SMILES:
CC1=CC2C(CC1OC(=O)CC(C)C)(C3(C(C(C(C34CO4)O2)O)O)C)COC(=O)C
Molecular Formula:
C22H32O8
Molecular Weight:
424.5 g/mol
Mycotoxin HT 2
CAS No.: 26934-87-2
Natural Products
VCID: VC0191419
Molecular Formula: C22H32O8
Molecular Weight: 424.5 g/mol
| CAS No. | 26934-87-2 |
|---|---|
| Product Name | Mycotoxin HT 2 |
| Molecular Formula | C22H32O8 |
| Molecular Weight | 424.5 g/mol |
| IUPAC Name | [(1S,2R,4S,7R,9R,10R,11S,12S)-2-(acetyloxymethyl)-10,11-dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-4-yl] 3-methylbutanoate |
| Standard InChI | InChI=1S/C22H32O8/c1-11(2)6-16(24)29-14-8-21(9-27-13(4)23)15(7-12(14)3)30-19-17(25)18(26)20(21,5)22(19)10-28-22/h7,11,14-15,17-19,25-26H,6,8-10H2,1-5H3/t14-,15+,17+,18+,19+,20+,21+,22-/m0/s1 |
| Standard InChIKey | PNKLMTPXERFKEN-MLXHEQMXSA-N |
| Isomeric SMILES | CC1=C[C@@H]2[C@](C[C@@H]1OC(=O)CC(C)C)([C@]3([C@@H]([C@H]([C@H]([C@@]34CO4)O2)O)O)C)COC(=O)C |
| SMILES | CC1=CC2C(CC1OC(=O)CC(C)C)(C3(C(C(C(C34CO4)O2)O)O)C)COC(=O)C |
| Canonical SMILES | CC1=CC2C(CC1OC(=O)CC(C)C)(C3(C(C(C(C34CO4)O2)O)O)C)COC(=O)C |
| Description | HT-2 Toxin is a trichothecene. |
| Synonyms | 3,4-dihydroxy-15-acetoxy-8-(3-methylbutyryloxy)-12,13-epoxy-delta9-trichothecene HT-2 toxin toxin HT 2 |
| PubChem Compound | 10093830 |
| Last Modified | Dec 23 2021 |
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